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Compound of Interest

2-(2-Methyl-6-nitrophenyl)acetic
Compound Name: o
aci

cat. No.: B1582291

Technical Support Center: 2-(2-Methyl-6-
nitrophenyl)acetic acid

Welcome to the technical support guide for 2-(2-Methyl-6-nitrophenyl)acetic acid (CAS No.
23876-18-8). This document is designed for researchers, scientists, and drug development
professionals to ensure the safe and effective handling of this compound in a laboratory setting.
The guidance herein is synthesized from established safety protocols for structurally similar
aromatic nitro-compounds and general chemical safety principles.

Quick Reference: Hazard Profile & Key Properties

Before handling this compound, it is critical to understand its fundamental properties and
associated hazards. The following tables provide a summary based on available data for the
compound and its close structural analogs.

Table 1: Chemical Identification and Physical Properties
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Property Value Source
2-(2-methyl-6-

IUPAC Name . . . [1]
nitrophenyl)acetic acid

CAS Number 23876-18-8 [1]

Molecular Formula CoHoNO4 [1]

Molecular Weight 195.17 g/mol [1]

) Solid (assumed based on

Physical State [2]
analogs)
132 - 136 °C (for isomer 2-

Melting Point Methyl-3-nitrophenylacetic [2]

acid)

| Incompatible Materials | Strong oxidizing agents, strong bases |[3][4] |

Table 2: GHS Hazard Summary (Inferred from Structural Analogs) Note: This summary is

based on data for closely related nitrophenylacetic acids. Users must conduct their own risk

assessment.

Hazard Category

GHS Classification

Hazard Statement Source

Skin H315: Causes skin
: - Category 2 N [21[4]
Corrosion/Irritation irritation
Serious Eye H319: Causes serious
o Category 2 N [2][3]
Damage/Irritation eye irritation
Specific Target Organ
o ) H335: May cause
Toxicity (Single Category 3 ) o [2][3]
respiratory irritation
Exposure)
H341: Suspected of
Germ Cell ) )
. Category 2 causing genetic [3]
Mutagenicity
defects
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Frequently Asked Questions (FAQs) &
Troubleshooting

This section addresses common questions and potential issues encountered during
experimentation in a direct Q&A format.

Personal Protective Equipment (PPE)

Q: What is the mandatory PPE for handling the solid form of this compound?

A: A comprehensive PPE strategy is non-negotiable. At a minimum, you must wear:

Lab Coat: A standard, fully-buttoned laboratory coat. For tasks with a higher risk of splash, a
chemical-resistant apron is also recommended.[5]

» Eye Protection: Chemical splash goggles that conform to OSHA 29 CFR 1910.133 or
European Standard EN166 are required.[2][3] Safety glasses with side shields are
insufficient due to the risk of fine powder irritation. A face shield over goggles should be used
when handling larger quantities.[6]

¢ Gloves: Chemical-resistant nitrile gloves are the standard recommendation.[6] Always
inspect gloves for tears before use. If contamination occurs, remove the gloves immediately,
wash your hands, and don a new pair. Never wear powdered latex gloves, as they can cause
allergic reactions and asthma.[6]

o Footwear: Fully enclosed shoes, preferably made of a chemical-resistant material, are
mandatory in the laboratory.[7]

Q: Do | need respiratory protection?

A: It depends on your engineering controls. All handling of the solid powder that could generate
dust must be performed within a certified chemical fume hood to minimize inhalation exposure.
[7] If your procedure absolutely cannot be performed in a fume hood and dust generation is
unavoidable, a NIOSH-approved respirator with the appropriate particulate filter is required.[3]
[7] Consult your institution's Environmental Health & Safety (EHS) office for respirator selection
and fit-testing.
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Safe Handling & Storage

Q: What is the correct procedure for weighing this compound?

A: Follow the detailed protocol below. The primary goals are to prevent dust generation and
cross-contamination.

Experimental Protocol: Safe Weighing of 2-(2-Methyl-6-nitrophenyl)acetic acid

e Preparation: Ensure your chemical fume hood is operational. Gather all necessary
equipment: spatula, anti-static weigh boat, and a tared, sealable container for transport.

e Don PPE: Put on all required PPE as detailed above.

o Transfer: Inside the fume hood, carefully open the stock container. Use a clean spatula to
transfer a small amount of the solid to the weigh boat on the analytical balance.

e Weighing: Close the balance door to get a stable reading. Record the weight.
o Containment: Carefully transfer the weighed powder into your secondary container.

e Cleanup: Using a brush, sweep any residual powder in the balance into a dedicated waste
bag. Wipe down the spatula, weigh boat (if not disposable), and balance surface with a
damp paper towel. Dispose of all contaminated disposables into a labeled solid hazardous
waste container.[7]

» Doffing PPE: Remove gloves first, followed by your lab coat. Wash hands thoroughly with
soap and water.[8]

Q: How should I store this chemical?

A: Store the compound in a tightly closed container in a dry, cool, and well-ventilated area.[3][4]
It should be kept away from incompatible materials such as strong oxidizing agents and strong
bases to prevent hazardous reactions.[3][4] Storage in a refrigerated environment may be
recommended for long-term stability.[2]

Emergency Procedures
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Q: What are the immediate first aid measures for accidental exposure?

A: Speed is critical. Follow these steps while alerting emergency responders.

Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15
minutes at an emergency eyewash station, occasionally lifting the upper and lower eyelids.
[2][5] Remove contact lenses if present and easy to do.[2] Seek immediate medical attention.

[2][5]

Skin Contact: Remove all contaminated clothing immediately.[8] Wash the affected skin area
with plenty of soap and water for at least 15 minutes.[2][5] If skin irritation persists, seek
medical attention.[2]

Inhalation: Move the affected person to fresh air at once.[2][3] If they are not breathing,
provide artificial respiration.[3] Seek medical attention if symptoms like coughing or
respiratory distress occur.[2]

Ingestion: Do NOT induce vomiting.[5] If the person is conscious, rinse their mouth with
water and have them drink plenty of water.[2] Seek immediate medical attention.[2]

Q: I've spilled a small amount of powder on the benchtop. How do | clean it up?

A: For a small spill (<1 g) of solid material:

Alert & Isolate: Alert others in the immediate area. Ensure the area is well-ventilated (keep it
in the fume hood if the spill occurred there).

PPE: Ensure you are wearing your full PPE.

Cleanup: Do NOT dry sweep, as this will generate dust. Gently cover the spill with a paper
towel and dampen it slightly with water.[8] Carefully wipe up the material from the outside in.
Alternatively, use a spill kit with an appropriate absorbent material.[5]

Disposal: Place all contaminated materials (gloves, paper towels, etc.) into a sealed, clearly
labeled hazardous waste container for disposal according to your institution's guidelines.[5]

[8]
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o Decontaminate: Wash the spill area thoroughly with soap and water.[9]

For large spills, evacuate the area and contact your institution's EHS emergency line
immediately.[5]

Disposal

Q: How do | dispose of waste containing 2-(2-Methyl-6-nitrophenyl)acetic acid?

A: All waste, including contaminated disposables and unused material, must be treated as
hazardous chemical waste.

e Solid Waste: Collect all contaminated items like gloves, weigh paper, and paper towels in a
dedicated, sealed, and clearly labeled hazardous waste container.[7]

o Chemical Waste: Unused or waste quantities of the chemical should be disposed of through
your institution's hazardous waste program. Do not pour it down the drain or mix it with other
waste streams unless explicitly instructed by your EHS office.[2][10]

Visual Workflow: Safe Handling & Weighing
Protocol

The following diagram outlines the critical steps and decision points for safely handling and
weighing 2-(2-Methyl-6-nitrophenyl)acetic acid.
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Caption: Workflow for safe handling of solid 2-(2-Methyl-6-nitrophenyl)acetic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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